Cas no 923591-48-4 (3-Methyl-N-[(pent-4-en-1-yl)(propan-2-yl)carbamoyl]-L-valine)
923591-48-4 structure
Product Name:3-Methyl-N-[(pent-4-en-1-yl)(propan-2-yl)carbamoyl]-L-valine
CAS No:923591-48-4
MF:C15H28N2O3
MW:284.394424438477
CID:736570
Update Time:2023-08-03
3-Methyl-N-[(pent-4-en-1-yl)(propan-2-yl)carbamoyl]-L-valine Chemical and Physical Properties
Names and Identifiers
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- L-Valine, 3-methyl-N-[[(1-methylethyl)-4-penten-1-ylamino]carbonyl]-
- (2S)-3,3-dimethyl-2-[[pent-4-enyl(propan-2-yl)carbamoyl]amino]butanoic acid
- FTWDTNHDWRFTJQ-GFCCVEGCSA-N
- N-{[Isopropyl(pent-4-en-1-yl)amino]carbonyl}-3-methyl-L-valine
- 3-Methyl-N-[(pent-4-en-1-yl)(propan-2-yl)carbamoyl]-L-valine
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- Inchi: 1S/C15H28N2O3/c1-7-8-9-10-17(11(2)3)14(20)16-12(13(18)19)15(4,5)6/h7,11-12H,1,8-10H2,2-6H3,(H,16,20)(H,18,19)/t12-/m1/s1
- InChI Key: FTWDTNHDWRFTJQ-GFCCVEGCSA-N
- SMILES: OC([C@H](C(C)(C)C)NC(N(CCCC=C)C(C)C)=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 8
- Complexity: 346
- Topological Polar Surface Area: 69.6
3-Methyl-N-[(pent-4-en-1-yl)(propan-2-yl)carbamoyl]-L-valine Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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